Cas no 332909-79-2 (ethyl 2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate)

Ethyl 2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate is a heterocyclic compound featuring a 1,2,4-triazole core substituted with phenyl and pyridinyl groups, along with a thioether-linked acetate ester. This structure imparts versatility in synthetic applications, particularly in medicinal and agrochemical research. The presence of both nitrogen-rich triazole and pyridine moieties enhances its potential as a pharmacophore or ligand in metal coordination chemistry. The ethyl ester group improves solubility in organic solvents, facilitating further derivatization. Its well-defined molecular architecture makes it a valuable intermediate for developing biologically active compounds, including enzyme inhibitors or antimicrobial agents. The compound's stability and synthetic accessibility further underscore its utility in exploratory chemistry.
ethyl 2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate structure
332909-79-2 structure
Product Name:ethyl 2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
CAS No:332909-79-2
MF:C17H16N4O2S
MW:340.399541854858
CID:2946166
Update Time:2025-06-07

ethyl 2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-phenyl-5-(3-pyridyl)-1,2,4-triazol-3-ylthio)acetate
    • STK841797
    • ethyl 2-[(4-phenyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetate
    • Z54463907
    • ethyl 2-((4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetate
    • ethyl 2-{[4-phenyl-5-(3-pyridyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
    • ethyl {[4-phenyl-5-(pyridin-3-yl)-4h-1,2,4-tri-azol-3-yl]sulfanyl}acetate
    • ethyl {[4-phenyl-5-(pyridin-3-yl)-4H-1,
    • ethyl 2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
    • Inchi: 1S/C17H16N4O2S/c1-2-23-15(22)12-24-17-20-19-16(13-7-6-10-18-11-13)21(17)14-8-4-3-5-9-14/h3-11H,2,12H2,1H3
    • InChI Key: FNSJDGCEEKOGKK-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OCC)C1=NN=C(C2C=NC=CC=2)N1C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 406
  • XLogP3: 2.8
  • Topological Polar Surface Area: 95.2

ethyl 2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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